Cas no 84946-15-6 (3-(4-fluorophenoxy)propionaldehyde)

• Product Name: 3-(4-fluorophenoxy)propionaldehyde
• CAS No: 84946-15-6
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 888027
• PubChem ID: 3020239
• Update Time: 2025-04-19

3-(4-fluorophenoxy)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenoxy)propionaldehyde
• 3-(4-fluorophenoxy)propanal
• PROPANAL, 3-(4-FLUOROPHENOXY)-
• UNII-FV6JT9B4N3
• EINECS 284-618-8
• FV6JT9B4N3
• AKOS012339875
• NS00060885
• DTXSID50233987
• EN300-7805348
• SCHEMBL2562145
• 84946-15-6

• Inchi： 1S/C9H9FO2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-6H,1,7H2
• InChI Key： JUKZPSFOMPCDJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCC=O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų